Cas no 2007917-41-9 (Methyl 2-chloro-5-hydroxy-4-methylbenzoate)

• Product Name: Methyl 2-chloro-5-hydroxy-4-methylbenzoate
• CAS No: 2007917-41-9
• MF: C₉H₉ClO₃
• MW: 200.6190
• MDL: MFCD30188791
• CID: 4671343
• PubChem ID: 121231846
• Update Time: 2025-06-12

Methyl 2-chloro-5-hydroxy-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-5-hydroxy-4-methylbenzoate
• AK671315
• AX8322235
• DS-19984
• MFCD30188791
• Methyl2-chloro-5-hydroxy-4-methylbenzoate
• O11872
• AKOS030623251
• 2007917-41-9

• MDL： MFCD30188791
• Inchi： 1S/C9H9ClO3/c1-5-3-7(10)6(4-8(5)11)9(12)13-2/h3-4,11H,1-2H3
• InChI Key： FURJLGIUPNJXMB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C(=CC=1C(=O)OC)O

Computed Properties

• Exact Mass: 200.0240218g/mol
• Monoisotopic Mass: 200.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5

Additional information on Methyl 2-chloro-5-hydroxy-4-methylbenzoate

Methyl 2-chloro-5-hydroxy-4-methylbenzoate (CAS No. 2007917-41-9): An Overview of Its Properties and Applications

Methyl 2-chloro-5-hydroxy-4-methylbenzoate (CAS No. 2007917-41-9) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a methyl ester group, a chloro substituent, a hydroxy group, and a methyl group on the benzene ring. These functional groups contribute to its diverse chemical properties and potential applications.

The molecular formula of Methyl 2-chloro-5-hydroxy-4-methylbenzoate is C₁₀H₁₀ClO₃, and its molecular weight is approximately 213.63 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including esterification, halogenation, and hydroxylation. The specific synthetic pathways can vary depending on the desired purity and yield, but common methods involve the reaction of 2-chloro-5-hydroxy-4-methylbenzoic acid with methanol in the presence of an acid catalyst.

In terms of physical properties, Methyl 2-chloro-5-hydroxy-4-methylbenzoate is a white to off-white crystalline solid at room temperature. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

The chemical reactivity of Methyl 2-chloro-5-hydroxy-4-methylbenzoate is influenced by its functional groups. The presence of the hydroxy group makes it susceptible to nucleophilic substitution reactions, while the ester group can undergo hydrolysis under acidic or basic conditions to form the corresponding carboxylic acid. The chloro substituent can also participate in various substitution and elimination reactions, making this compound a valuable intermediate in synthetic chemistry.

In the realm of pharmaceutical research, Methyl 2-chloro-5-hydroxy-4-methylbenzoate has shown promise as a potential lead compound for drug development. Recent studies have explored its biological activities, including anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant anti-inflammatory effects in vitro and in vivo models. The researchers attributed these effects to the compound's ability to inhibit key enzymes involved in inflammatory pathways.

Beyond its pharmaceutical applications, Methyl 2-chloro-5-hydroxy-4-methylbenzoate has also found use in materials science. Its unique combination of functional groups makes it suitable for the synthesis of advanced materials with tailored properties. For example, it can be used as a building block for polymers with enhanced mechanical strength and thermal stability. Additionally, the compound's hydroxy group can be functionalized to introduce additional reactive sites for further chemical modifications.

The environmental impact of Methyl 2-chloro-5-hydroxy-4-methylbenzoate is an important consideration in its industrial applications. While the compound itself is not classified as hazardous under current regulations, proper handling and disposal procedures should be followed to minimize any potential environmental risks. Researchers are actively investigating more sustainable synthetic routes to reduce the ecological footprint associated with its production.

In conclusion, Methyl 2-chloro-5-hydroxy-4-methylbenzoate (CAS No. 2007917-41-9) is a multifaceted organic compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique molecular structure endows it with valuable chemical properties that make it an attractive candidate for further exploration and development. As research continues to advance our understanding of this compound, it is likely that new applications and uses will emerge, further solidifying its importance in various scientific fields.